Methyl (1S,12R,19S)-12-ethyl-5-methoxy-15-oxo-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2(7),3,5,9,13-pentaene-10-carboxylate

• CAS No.: 4429-63-4
• Product Name: Methyl (1S,12R,19S)-12-ethyl-5-methoxy-15-oxo-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2(7),3,5,9,13-pentaene-10-carboxylate
• Molecular Formula: C22H24N2O4
• Molecular Weight: 336.4 g/mol
• IUPAC Name: methyl (1S,12S,19R)-12-ethyl-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2,4,6,9,13-pentaene-10-carboxylate
• Standard InChI: InChI=1S/C21H24N2O2/c1-3-20-9-6-11-23-12-10-21(19(20)23)15-7-4-5-8-16(15)22-17(21)14(13-20)18(24)25-2/h4-9,19,22H,3,10-13H2,1-2H3/t19-,20-,21-/m1/s1
• Standard InChIKey: ULVYAIAFWAUMLF-FDFHNCONSA-N
• Isomeric SMILES: CC[C@]12CC(=C3[C@]4([C@H]1N(CC4)C(=O)C=C2)C5=C(N3)C=C(C=C5)OC)C(=O)OC
• SMILES: CCC12CC(=C3C4(C1N(CC4)CC=C2)C5=CC=CC=C5N3)C(=O)OC
• Canonical SMILES: CCC12CC(=C3C4(C1N(CC4)C(=O)C=C2)C5=C(N3)C=C(C=C5)OC)C(=O)OC
• Appearance: Solid powder
• Description: Tabersonine is a monoterpenoid indole alkaloid with cytotoxic activity. It has a role as an antineoplastic agent and a metabolite. It is an alkaloid ester, a monoterpenoid indole alkaloid, a methyl ester and an organic heteropentacyclic compound. It is a conjugate base of a tabersoninium(1+).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: tabersonine; tabersonine monoacetate
• Reference: 1: Qu Y, Easson MEAM, Simionescu R, Hajicek J, Thamm AMK, Salim V, De Luca V. Solution of the multistep pathway for assembly of corynanthean, strychnos, iboga, and aspidosperma monoterpenoid indole alkaloids from 19E-geissoschizine. Proc Natl Acad Sci U S A. 2018 Mar 20;115(12):3180-3185. doi: 10.1073/pnas.1719979115. Epub 2018 Mar 6. PubMed PMID: 29511102.; 2: Sharma A, Verma P, Mathur A, Mathur AK. Overexpression of tryptophan decarboxylase and strictosidine synthase enhanced terpenoid indole alkaloid pathway activity and antineoplastic vinblastine biosynthesis in Catharanthus roseus. Protoplasma. 2018 Mar 5. doi: 10.1007/s00709-018-1233-1. [Epub ahead of print] PubMed PMID: 29508069.; 3: Ahmad B, Banerjee A, Tiwari H, Jana S, Bose S, Chakrabarti S. Structural and functional characterization of the Vindoline biosynthesis pathway enzymes of Catharanthus roseus. J Mol Model. 2018 Feb 13;24(3):53. doi: 10.1007/s00894-018-3590-2. PubMed PMID: 29442186.; 4: Carqueijeiro I, Dugé de Bernonville T, Lanoue A, Dang TT, Teijaro CN, Paetz C, Billet K, Mosquera A, Oudin A, Besseau S, Papon N, Glévarec G, Atehortùa L, Clastre M, Giglioli-Guivarc'h N, Schneider B, St-Pierre B, Andrade RB, O'Connor SE, Courdavault V. A BAHD acyltransferase catalyzing 19-O-acetylation of tabersonine derivatives in roots of Catharanthus roseus enables combinatorial synthesis of monoterpene indole alkaloids. Plant J. 2018 Feb 13. doi: 10.1111/tpj.13868. [Epub ahead of print] PubMed PMID: 29438577.; 5: Kim JY, Suhl CH, Lee JH, Cho CG. Directed Fischer Indolization as an Approach to the Total Syntheses of (+)-Aspidospermidine and (-)-Tabersonine. Org Lett. 2017 Nov 17;19(22):6168-6171. doi: 10.1021/acs.orglett.7b03078. Epub 2017 Nov 9. PubMed PMID: 29120191.; 6: Sun J, Zhao L, Shao Z, Shanks J, Peebles CAM. Expression of tabersonine 16-hydroxylase and 16-hydroxytabersonine-O-methyltransferase in Catharanthus roseus hairy roots. Biotechnol Bioeng. 2018 Mar;115(3):673-683. doi: 10.1002/bit.26487. Epub 2017 Nov 22. PubMed PMID: 29105731.; 7: Lu Y, Shen NT, Yu HY. [Studies on alkaloids from Melodinus moraei]. Zhongguo Zhong Yao Za Zhi. 2017 Jan;42(2):307-310. doi: 10.19540/j.cnki.cjcmm.20161222.006. Chinese. PubMed PMID: 28948736.; 8: Edge A, Qu Y, Easson MLAE, Thamm AMK, Kim KH, De Luca V. A tabersonine 3-reductase Catharanthus roseus mutant accumulates vindoline pathway intermediates. Planta. 2018 Jan;247(1):155-169. doi: 10.1007/s00425-017-2775-8. Epub 2017 Sep 11. PubMed PMID: 28894945.; 9: Sharma A, Verma P, Mathur A, Mathur AK. Genetic engineering approach using early Vinca alkaloid biosynthesis genes led to increased tryptamine and terpenoid indole alkaloids biosynthesis in differentiating cultures of Catharanthus roseus. Protoplasma. 2018 Jan;255(1):425-435. doi: 10.1007/s00709-017-1151-7. Epub 2017 Aug 14. PubMed PMID: 28808798.; 10: Chen Q, Lu X, Guo X, Guo Q, Li D. Metabolomics Characterization of Two Apocynaceae Plants, Catharanthus roseus and Vinca minor, Using GC-MS and LC-MS Methods in Combination. Molecules. 2017 Jun 17;22(6). pii: E997. doi: 10.3390/molecules22060997. PubMed PMID: 28629120.; 11: Qu Y, Simonescu R, De Luca V. Monoterpene Indole Alkaloids from the Fruit of Tabernaemontana litoralis and Differential Alkaloid Composition in Various Fruit Components. J Nat Prod. 2016 Dec 23;79(12):3143-3147. doi: 10.1021/acs.jnatprod.6b00405. Epub 2016 Nov 30. PubMed PMID: 28006917.; 12: Zhao S, Andrade RB. Development and Scope of the Arene-Fused Domino Michael/Mannich Reaction: Application to the Total Syntheses of Aspidosperma Alkaloids (-)-Aspidospermidine, (-)-Tabersonine, and (-)-Vincadifformine. J Org Chem. 2017 Jan 6;82(1):521-531. doi: 10.1021/acs.joc.6b02551. Epub 2016 Dec 12. PubMed PMID: 27936683.; 13: Na R, Jiajia L, Dongliang Y, Yingzi P, Juan H, Xiong L, Nana Z, Jing Z, Yitian L. Indentification of vincamine indole alkaloids producing endophytic fungi isolated from Nerium indicum, Apocynaceae. Microbiol Res. 2016 Nov;192:114-21. doi: 10.1016/j.micres.2016.06.008. Epub 2016 Jun 22. PubMed PMID: 27664729.; 14: Sun J, Peebles CA. Engineering overexpression of ORCA3 and strictosidine glucosidase in Catharanthus roseus hairy roots increases alkaloid production. Protoplasma. 2016 Sep;253(5):1255-64. doi: 10.1007/s00709-015-0881-7. Epub 2015 Sep 8. PubMed PMID: 26351111.; 15: Dugé de Bernonville T, Foureau E, Parage C, Lanoue A, Clastre M, Londono MA, Oudin A, Houillé B, Papon N, Besseau S, Glévarec G, Atehortùa L, Giglioli-Guivarc'h N, St-Pierre B, De Luca V, O'Connor SE, Courdavault V. Characterization of a second secologanin synthase isoform producing both secologanin and secoxyloganin allows enhanced de novo assembly of a Catharanthus roseus transcriptome. BMC Genomics. 2015 Aug 19;16:619. doi: 10.1186/s12864-015-1678-y. PubMed PMID: 26285573; PubMed Central PMCID: PMC4541752.; 16: Qu Y, Easson ML, Froese J, Simionescu R, Hudlicky T, De Luca V. Completion of the seven-step pathway from tabersonine to the anticancer drug precursor vindoline and its assembly in yeast. Proc Natl Acad Sci U S A. 2015 May 12;112(19):6224-9. doi: 10.1073/pnas.1501821112. Epub 2015 Apr 27. PubMed PMID: 25918424; PubMed Central PMCID: PMC4434687.; 17: Kai T, Zhang L, Wang X, Jing A, Zhao B, Yu X, Zheng J, Zhou F. Tabersonine inhibits amyloid fibril formation and cytotoxicity of Aβ(1-42). ACS Chem Neurosci. 2015 Jun 17;6(6):879-88. doi: 10.1021/acschemneuro.5b00015. Epub 2015 Apr 23. PubMed PMID: 25874995.; 18: Goldhaber-Pasillas GD, Mustafa NR, Verpoorte R. Jasmonic acid effect on the fatty acid and terpenoid indole alkaloid accumulation in cell suspension cultures of Catharanthus roseus. Molecules. 2014 Jul 15;19(7):10242-60. doi: 10.3390/molecules190710242. PubMed PMID: 25029072.; 19: Ma K, Wang JS, Luo J, Yang MH, Kong L. Tabercarpamines A-J, apoptosis-inducing indole alkaloids from the leaves of Tabernaemontana corymbosa. J Nat Prod. 2014 May 23;77(5):1156-63. doi: 10.1021/np401098y. Epub 2014 Apr 28. PubMed PMID: 24773071.; 20: Besseau S, Kellner F, Lanoue A, Thamm AM, Salim V, Schneider B, Geu-Flores F, Höfer R, Guirimand G, Guihur A, Oudin A, Glevarec G, Foureau E, Papon N, Clastre M, Giglioli-Guivarc'h N, St-Pierre B, Werck-Reichhart D, Burlat V, De Luca V, O'Connor SE, Courdavault V. A pair of tabersonine 16-hydroxylases initiates the synthesis of vindoline in an organ-dependent manner in Catharanthus roseus. Plant Physiol. 2013 Dec;163(4):1792-803. doi: 10.1104/pp.113.222828. Epub 2013 Oct 9. PubMed PMID: 24108213; PubMed Central PMCID: PMC3850188.
• PubChem Compound: 11484480
• Last Modified: Nov 11 2021